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Compound of Interest

Compound Name: (R)-4-Benzhydryloxazolidin-2-one

Cat. No.: B062663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chiral auxiliary, (R)-4-
Benzhydryloxazolidin-2-one, with a focus on its solubility characteristics and its application in

asymmetric synthesis. The information presented herein is intended to support research and

development activities where stereocontrol is a critical parameter.

Solubility Data
Quantitative solubility data for (R)-4-Benzhydryloxazolidin-2-one is not extensively reported

in publicly available literature. The compound is generally described as soluble in various

organic solvents and having limited solubility in water. To facilitate comparative analysis and

experimental design, the following table provides a template for organizing experimentally

determined solubility data. Researchers are encouraged to populate this table using the

experimental protocol outlined in the subsequent section.

Table 1: Solubility of (R)-4-Benzhydryloxazolidin-2-one
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Solvent Temperature (°C)
Solubility ( g/100
mL)

Molar Solubility
(mol/L)

Dichloromethane 25 Data not available Data not available

Ethanol 25 Data not available Data not available

Tetrahydrofuran 25 Data not available Data not available

Ethyl Acetate 25 Data not available Data not available

Acetonitrile 25 Data not available Data not available

Toluene 25 Data not available Data not available

Water 25
Limited/Data not

available

Limited/Data not

available

Experimental Protocol: Determination of Equilibrium
Solubility using the Shake-Flask Method
The following protocol details the widely accepted shake-flask method for determining the

equilibrium solubility of a solid compound, such as (R)-4-Benzhydryloxazolidin-2-one, in

various solvents.

Objective: To determine the saturation concentration of (R)-4-Benzhydryloxazolidin-2-one in

a specific solvent at a controlled temperature.

Materials:

(R)-4-Benzhydryloxazolidin-2-one (solid)

Selected solvents (e.g., dichloromethane, ethanol, water)

Scintillation vials or glass flasks with screw caps

Orbital shaker with temperature control

Analytical balance
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Syringe filters (e.g., 0.45 µm PTFE)

Syringes

Volumetric flasks

Analytical instrumentation for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer, or

NMR)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of solid (R)-4-Benzhydryloxazolidin-2-one to a series of vials.

The presence of undissolved solid at the end of the equilibration period is crucial.

Add a known volume of the desired solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

Shake the vials at a constant speed for a predetermined period (typically 24-72 hours) to

ensure equilibrium is reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a sufficient time to

allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved solid.

Quantification:
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Prepare a series of standard solutions of known concentrations of (R)-4-
Benzhydryloxazolidin-2-one in the same solvent.

Analyze the filtered sample and the standard solutions using a suitable analytical method

(e.g., HPLC-UV).

Construct a calibration curve from the standard solutions and determine the concentration

of the filtered sample.

Data Reporting:

Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles

per liter (mol/L).

Record the temperature at which the solubility was determined.

Application in Asymmetric Synthesis: Experimental
Workflow
(R)-4-Benzhydryloxazolidin-2-one is a valuable chiral auxiliary in asymmetric synthesis,

particularly in stereoselective aldol reactions. The bulky benzhydryl group provides excellent

facial shielding, leading to high diastereoselectivity. The following diagram illustrates a typical

workflow for an asymmetric aldol reaction using this auxiliary.
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Step 1: Acylation

Step 2: Diastereoselective Aldol Reaction

Step 3: Cleavage of Chiral Auxiliary

(R)-4-Benzhydryl-
oxazolidin-2-one

N-Acyl Oxazolidinone

Acyl Chloride
(e.g., Propionyl Chloride)

Base
(e.g., n-BuLi)

Anhydrous Solvent
(e.g., THF)

N-Acyl Oxazolidinone

Aldol Adduct

Lewis Acid
(e.g., TiCl4)

Hindered Base
(e.g., DIPEA) Aldehyde Anhydrous Solvent

(e.g., CH2Cl2)

Aldol Adduct

Chiral Aldol ProductRecovered Auxiliary

Cleavage Reagent
(e.g., LiOH/H2O2)

Solvent
(e.g., THF/H2O)

Click to download full resolution via product page

Asymmetric Aldol Reaction Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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